320-67-2

Azacitidine

In Stock

• CAS RN:
• 320-67-2

• Formula:
• C8H12N4O5

• InChI:
• InChI=1S/C8H12N4O5/c9-7-10-2-12(8(16)11-7)6-5(15)4(14)3(1-13)17-6/h2-6,13-15H,1H2,(H2,9,11,16)

• InChIKey:
• NMUSYJAQQFHJEW-KVTDHHQDSA-N

• Potent DNA methyltransferase 1 (DNMT1) inhibitor (IC50 = 0.2 μM). Incorporated into DNA, inhibits DNMT1 activity to induce DNA hypomethylation. Interferes with protein synthesis. Shows anti-metabolic and anti-cancer activities in vitro. Active in vivo. At high doses the compound can have effects on other DNA methyltransferases.
  5-Azacytidine, a chemical analogue of the DNA and RNA nucleoside cytidine, is an inhibitor of DNA methyltransferases, potentially serving to reverse epigenetic changes. It reduces hypermethylation associated with certain diseases, including myelodysplastic syndromes (IC50s = 2.4 and 2.6 μM for in vitro anti-myeloma activity) and cancer (IC50s ~ 0.4 μM for inhibiting proliferation of various cancer cell lines). 5-Azacytidine has a reported half-life of 17 hours and is considerably cytotoxic;  it must be incorporated into DNA to covalently tra...

Secoisolariciresinol monoglucoside

In Stock

• CAS RN:
• 63320-67-2

• Formula:
• C26H36O11

• InChI:
• InChI=1S/C26H36O11/c1-34-20-9-14(3-5-18(20)29)7-16(11-27)17(8-15-4-6-19(30)21(10-15)35-2)13-36-26-25(33)24(32)23(31)22(12-28)37-26/h3-6,9-10,16-17,22-33H,7-8,11-13H2,1-2H3/t16-,17-,22+,23+,24-,25+,26+/m0/s1

• InChIKey:
• DRLPXFRWJUZTMG-UHFFFAOYSA-N

• (8R, 8'r)-Secoisolariciresinol 9-glucoside belongs to the class of organic compounds known as lignan glycosides. These are aromatic polycyclic compounds containing a carbohydrate component glycosidically linked to a lignan moiety. They include 1-aryltetralin lactones (8R, 8'r)-Secoisolariciresinol 9-glucoside is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (8R, 8'r)-secoisolariciresinol 9-glucoside is primarily located in the cytoplasm. Outside of the human body, (8R, 8'r)-secoisolariciresinol 9-glucoside can be found in alcoholic beverages. This makes (8R, 8'r)-secoisolariciresinol 9-glucoside a potential biomarker for the consumption of this food product.
  4-hydroxy-2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]butyl hexopyranoside is a lignan and a glycoside.

7-Furan-2-yl-5-phenyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine

In Stock

• CAS RN:
• 301320-67-2

• Formula:
• C15H14N4O

• InChI:
• InChI=1S/C15H14N4O/c1-2-5-11(6-3-1)12-9-13(14-7-4-8-20-14)19-15(18-12)16-10-17-19/h1-8,10,12-13H,9H2,(H,16,17,18)

• InChIKey:
• LZUYBTBTWQUBRL-UHFFFAOYSA-N

• 7-Furan-2-yl-5-phenyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C15H14N4O and its molecular weight is 266.304. The purity is usually 95%.

N-(1-(thiazol-2-yl)pyrrolidin-3-yl)-3-(2,3,4-trimethoxyphenyl)propanamide

In Stock

• CAS RN:
• 1797320-67-2

• Formula:
• C19H25N3O4S

• InChI:
• InChI=1S/C19H25N3O4S/c1-24-15-6-4-13(17(25-2)18(15)26-3)5-7-16(23)21-14-8-10-22(12-14)19-20-9-11-27-19/h4,6,9,11,14H,5,7-8,10,12H2,1-3H3,(H,21,23)

• InChIKey:
• BEAPXXYGNKEDDN-UHFFFAOYSA-N

• N-(1-(thiazol-2-yl)pyrrolidin-3-yl)-3-(2,3,4-trimethoxyphenyl)propanamide is a useful research compound. Its molecular formula is C19H25N3O4S and its molecular weight is 391.49. The purity is usually 95%.

Tert-butyl 5-(methylamino)-2-propan-2-ylpyrimidine-4-carboxylate

Usually In Stock

• CAS RN:
• 2248320-67-2

• Formula:
• C13H21N3O2

• InChI:
• InChI=1S/C13H21N3O2/c1-8(2)11-15-7-9(14-6)10(16-11)12(17)18-13(3,4)5/h7-8,14H,1-6H3

• InChIKey:
• KIDILPXGMKKKFK-UHFFFAOYSA-N

• Tert-butyl 5-(methylamino)-2-propan-2-ylpyrimidine-4-carboxylate is a useful research compound. Its molecular formula is C13H21N3O2 and its molecular weight is 251.33. The purity is usually 95%.